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Compound of Interest

Compound Name: H-DL-Val-OMe.HCI

Cat. No.: B104609

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for H-DL-Val-OMe.HCI, including operational and disposal
plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures

When handling H-DL-Val-OMe.HCI, a thorough risk assessment should be conducted to
ensure the implementation of appropriate safety measures. The following table summarizes the
recommended personal protective equipment.
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Protective Equipment Specifications and Usage

Wear chemical safety goggles or glasses that
meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

Eye Protection

An appropriate full laboratory suit should be

worn to prevent skin contact.[2] Chemical-
Skin Protection resistant gloves, such as nitrile or neoprene,

should be worn at all times.[3] Boots are also

recommended for comprehensive protection.[2]

In situations where dust may be generated, a
dust respirator is required.[2][4] Ensure the
respirator meets appropriate standards such as
Respiratory Protection DIN EN 143 or is an approved/certified
equivalent.[2][4] A self-contained breathing
apparatus (SCBA) may be necessary to avoid

inhalation in case of large spills or fire.[2]

Always wash hands thoroughly after handling
) the chemical, before eating, drinking, smoking,
Hand Hygiene )
or using the lavatory, and at the end of the

workday.[2][3]

Operational and Handling Plan

Engineering Controls: To minimize exposure, work in a well-ventilated area. The use of process
enclosures or local exhaust ventilation is recommended to keep airborne levels below
exposure limits, especially if the user's operations generate dust, fume, or mist.[2] Eyewash
stations and safety showers should be readily accessible and in close proximity to the
workstation.[3]

Handling Procedures:
e Avoid breathing dust.[2]

e Prevent contact with skin and eyes.[3]
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e Do not ingest the substance.[3]

o Keep the container tightly closed when not in use.[2]

o Keep away from heat, sources of ignition, and strong oxidizing agents.[2]
Storage:

» Store in a dry, cool, and well-ventilated place.[1]

o Keep the container tightly sealed.[2]

e The recommended storage temperature is not to exceed 5°C (41°F).[2]
Spill and Disposal Plan

Spill Response:

o Small Spills: Use appropriate tools to carefully sweep or scoop the spilled material into a
designated waste disposal container.[2]

o Large Spills: Employ a shovel to place the spilled material into a suitable waste disposal
container.[2] For significant spills, it may be necessary for emergency responders to use
specialized clothing and a self-contained breathing apparatus.[3] Promptly isolate the area to
prevent further contamination.[3]

Disposal Protocol: All waste materials, including contaminated packaging, must be disposed of
in accordance with federal, state, and local environmental control regulations.[2] Do not allow
the product to enter drains.[4] Empty containers may retain product residue and should be
treated as hazardous waste.[3]

Visual Safety Workflows

The following diagrams illustrate the logical workflow for selecting appropriate personal
protective equipment and the procedural steps for the safe handling and disposal of H-DL-Val-
OMe.HCI.
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Risk Assessment
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Caption: PPE selection workflow for H-DL-Val-OMe.HCI.
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Caption: Safe handling and disposal workflow for H-DL-Val-OMe.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

